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For Researchers, Scientists, and Drug Development Professionals

Introduction
13C Sodium octanoate is a stable, non-radioactive, isotopically labeled medium-chain fatty acid

salt. Its unique properties make it an invaluable tool in metabolic research, diagnostics, and

drug development. The incorporation of a carbon-13 (¹³C) isotope at a specific position, most

commonly the carboxyl carbon (C1), allows for the precise tracing of octanoate's metabolic fate

in biological systems. This technical guide provides an in-depth overview of the chemical

properties of 13C Sodium octanoate, alongside detailed experimental protocols for its

application in key research areas.

Chemical and Physical Properties
13C Sodium octanoate is a white to off-white solid powder.[1] It is the sodium salt of octanoic

acid, where one of the carbon atoms is the ¹³C isotope. The most common commercially

available form is Sodium (1-¹³C)octanoate, with an isotopic purity of 99 atom % ¹³C.[2] This high

level of enrichment is crucial for achieving a high signal-to-noise ratio in analytical

measurements. The compound is stable under standard room temperature conditions but

should be stored away from light and moisture and is incompatible with strong oxidizing agents.

[1][3]
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Table 1: General and Physical Properties of 13C Sodium
Octanoate

Property Value References

Synonyms

Sodium (1-¹³C)octanoate, ¹³C

Labeled sodium octanoate,

Caprylic acid-1-¹³C sodium

salt, Octanoic acid-1-¹³C

sodium salt, Sodium caprylate-

1-¹³C

[2][4]

Appearance Solid, white to off-white powder [1]

Molecular Formula C₇¹³CH₁₅NaO₂ [5]

Linear Formula CH₃(CH₂)₆¹³CO₂Na [2]

Molecular Weight 167.19 g/mol [2][3][6]

Isotopic Purity 99 atom % ¹³C [2][7]

Melting Point >300 °C [2][8]

Solubility Soluble in water [5][9]

Storage
Room temperature, away from

light and moisture
[3]

Table 2: Chemical Identifiers for Sodium (1-¹³C)octanoate
Identifier Value References

CAS Number (Labeled) 201612-61-5 [2][3][10]

PubChem CID 23696284 [6][8]

InChI Key
BYKRNSHANADUFY-

IYWRZBIASA-M
[2][6]

SMILES
CCCCCCC--INVALID-LINK--

[O-].[Na+]
[2][6]
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Key Experimental Applications and Protocols
The primary utility of 13C Sodium octanoate lies in its application as a metabolic tracer. Its

metabolism, primarily through mitochondrial β-oxidation in the liver, allows researchers to non-

invasively probe critical physiological processes.[5][6]

The ¹³C-Octanoate Breath Test (OBT)
The ¹³C-Octanoate Breath Test is a non-invasive diagnostic tool used to assess the rate of

gastric emptying of solids and to evaluate hepatic mitochondrial function.[5][10][11]

Principle: Following oral administration with a meal, 13C Sodium octanoate passes from the

stomach to the small intestine, where it is rapidly absorbed.[10][11] It is then transported to the

liver and metabolized via mitochondrial β-oxidation, producing ¹³CO₂.[6][11] This labeled

carbon dioxide enters the bicarbonate pool and is subsequently exhaled.[10] The rate of ¹³CO₂

appearance in the breath reflects the rate of gastric emptying and the efficiency of hepatic

mitochondrial β-oxidation.[5][10]

Experimental Protocol: Gastric Emptying Assessment

Patient Preparation: The patient should fast overnight (at least 10 hours) prior to the test.[6]

[10]

Test Meal Preparation: A standardized solid meal is prepared. A common method involves

mixing 100 mg of 13C Sodium octanoate with a raw egg yolk, which is then cooked (e.g.,

scrambled or baked).[6][11] The meal is typically served with two slices of white bread and

15 g of margarine, followed by 150 mL of water.[10]

Baseline Sample Collection: Before consuming the test meal, a baseline breath sample is

collected into a sample bag.[6][10]

Test Meal Consumption: The patient consumes the entire test meal.

Post-Meal Breath Sample Collection: Breath samples are collected at regular intervals for up

to four hours. A typical collection schedule is every 15 minutes for the first two hours, and

every 30 minutes for the subsequent two hours.[10]
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Sample Analysis: The ¹³CO₂/¹²CO₂ ratio in the collected breath samples is measured using

Isotope Ratio Mass Spectrometry (IRMS) or Non-dispersive Infrared Spectrometry (NDIRS).

[6][10]

Data Analysis: The rate of gastric emptying is calculated from the kinetics of ¹³CO₂ excretion

over time.

Experimental Protocol: Assessment of Hepatic Mitochondrial Function

Patient Preparation: The patient should be in a fasting state.[12]

Substrate Administration: 100 mg of 13C Sodium octanoate is dissolved in 200 mL of water

and administered orally.[12][13]

Breath Sample Collection: Breath samples are collected at baseline and at specific time

points post-administration (e.g., 0, 15, 30, 45, 60, and 120 minutes).[12]

Sample Analysis: The ¹³CO₂/¹²CO₂ ratio is determined as described above.

Data Analysis: The cumulative percentage dose of ¹³C recovered over time is calculated to

assess the capacity of hepatic mitochondrial β-oxidation.[12]
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Workflow for the ¹³C-Octanoate Breath Test.

Metabolic Flux Analysis and Lipidomics
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13C Sodium octanoate is a valuable tracer for metabolic flux analysis (MFA), particularly for

studying fatty acid metabolism.[3] By tracing the incorporation of the ¹³C label into downstream

metabolites and lipid species, researchers can quantify the activity of metabolic pathways.[3]

[14]

Principle: Cells are cultured in the presence of 13C Sodium octanoate. The labeled octanoate

is taken up by the cells and metabolized. The distribution of the ¹³C label in various intracellular

metabolites and lipids is then analyzed by mass spectrometry (MS) or nuclear magnetic

resonance (NMR) spectroscopy.[3][12] This labeling pattern provides quantitative information

about the fluxes through different metabolic pathways.

General Experimental Protocol:

Cell Culture: Cells of interest are cultured in a suitable medium.

Isotope Labeling: The culture medium is supplemented with a known concentration of 13C

Sodium octanoate. The duration of labeling depends on the specific metabolic pathway and

the turnover rate of the metabolites being investigated.

Metabolite Extraction: After the labeling period, the cells are harvested, and metabolites are

extracted. This typically involves quenching the metabolism rapidly (e.g., with cold methanol)

followed by cell lysis and extraction of polar and non-polar metabolites.

Sample Preparation for Analysis:

For GC-MS: Fatty acids are often derivatized (e.g., to fatty acid methyl esters - FAMEs) to

improve their volatility and chromatographic properties.

For LC-MS: Lipid extracts can be directly analyzed or fractionated to separate different

lipid classes.

For NMR: The sample is dissolved in a suitable deuterated solvent.[15][16]

Analytical Measurement: The isotopic enrichment and mass isotopomer distribution of the

target metabolites and lipids are determined using MS or NMR.
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Metabolic Flux Calculation: The experimental labeling data is fitted to a metabolic network

model to calculate intracellular metabolic fluxes.
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Metabolism of 13C-Octanoate via Mitochondrial β-Oxidation.
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Safety and Handling
13C Sodium octanoate is generally considered safe for its intended research and diagnostic

applications. However, as with any chemical, appropriate safety precautions should be taken. It

is classified as causing skin and serious eye irritation.[6] Standard laboratory practices,

including the use of personal protective equipment such as gloves and safety glasses, should

be followed.

Conclusion
13C Sodium octanoate is a powerful and versatile tool for researchers, scientists, and drug

development professionals. Its well-defined chemical properties and the ability to trace its

metabolic fate non-invasively provide unique insights into fundamental biological processes.

The experimental protocols outlined in this guide for the ¹³C-Octanoate Breath Test and

metabolic flux analysis serve as a foundation for its application in understanding gastric motility,

hepatic function, and cellular metabolism. As analytical technologies continue to advance, the

applications of 13C Sodium octanoate are expected to expand, further contributing to our

understanding of health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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